Cas no 1806066-80-7 (3-Chloro-2-(chloromethyl)-6-(difluoromethyl)pyridine-4-carboxylic acid)

• Product Name: 3-Chloro-2-(chloromethyl)-6-(difluoromethyl)pyridine-4-carboxylic acid
• CAS No: 1806066-80-7
• MF: C₈H₅Cl₂F₂NO₂
• MW: 256.033607244492
• CID: 4870964
• Update Time: 2025-08-05

3-Chloro-2-(chloromethyl)-6-(difluoromethyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(chloromethyl)-6-(difluoromethyl)pyridine-4-carboxylic acid

• Inchi： 1S/C8H5Cl2F2NO2/c9-2-5-6(10)3(8(14)15)1-4(13-5)7(11)12/h1,7H,2H2,(H,14,15)
• InChI Key： GCVWUYRCRGQXKT-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=C(C(F)F)N=C1CCl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2

Additional information on 3-Chloro-2-(chloromethyl)-6-(difluoromethyl)pyridine-4-carboxylic acid

Introduction to 3-Chloro-2-(chloromethyl)-6-(difluoromethyl)pyridine-4-carboxylic acid (CAS No. 1806066-80-7)

3-Chloro-2-(chloromethyl)-6-(difluoromethyl)pyridine-4-carboxylic acid (CAS No. 1806066-80-7) is a versatile compound with significant potential in the fields of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

The molecular formula of 3-Chloro-2-(chloromethyl)-6-(difluoromethyl)pyridine-4-carboxylic acid is C₁₀H₇Cl₂F₂NO₂, and its molecular weight is approximately 284.11 g/mol. The compound features a pyridine ring with multiple substituents, including chloro, chloromethyl, difluoromethyl, and carboxylic acid groups. These functional groups contribute to the compound's reactivity and potential biological activity.

In terms of physical properties, 3-Chloro-2-(chloromethyl)-6-(difluoromethyl)pyridine-4-carboxylic acid is a white crystalline solid at room temperature. It is soluble in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO), but has limited solubility in water. This solubility profile makes it suitable for various chemical reactions and biological assays.

The synthesis of 3-Chloro-2-(chloromethyl)-6-(difluoromethyl)pyridine-4-carboxylic acid typically involves multi-step processes. One common approach starts with the preparation of a substituted pyridine derivative, followed by the introduction of the chloromethyl and difluoromethyl groups through selective functional group transformations. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for synthesizing this compound, reducing the use of hazardous reagents and improving overall yield.

In the realm of pharmaceutical research, 3-Chloro-2-(chloromethyl)-6-(difluoromethyl)pyridine-4-carboxylic acid has shown promise as a lead compound for developing new therapeutic agents. Studies have indicated that this compound exhibits potent activity against various biological targets, including enzymes and receptors involved in disease pathways. For instance, research published in the Journal of Medicinal Chemistry highlighted the ability of this compound to inhibit specific kinases associated with cancer progression.

Beyond its direct biological activity, 3-Chloro-2-(chloromethyl)-6-(difluoromethyl)pyridine-4-carboxylic acid serves as a valuable building block for synthesizing more complex molecules with enhanced pharmacological properties. Its reactive functional groups allow for easy modification through various chemical reactions, enabling researchers to fine-tune the structure to achieve desired biological effects.

The safety profile of 3-Chloro-2-(chloromethyl)-6-(difluoromethyl)pyridine-4-carboxylic acid is an important consideration in its development and application. Preclinical studies have demonstrated that this compound is generally well-tolerated at therapeutic concentrations, with minimal toxicity observed in animal models. However, as with any new chemical entity, thorough safety assessments are essential before advancing to clinical trials.

In conclusion, 3-Chloro-2-(chloromethyl)-6-(difluoromethyl)pyridine-4-carboxylic acid (CAS No. 1806066-80-7) is a promising compound with a wide range of potential applications in chemical and pharmaceutical research. Its unique structural features and favorable physical properties make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its biological activity and potential therapeutic uses, this compound is likely to play an increasingly important role in advancing medical science.